7-[(4-chlorophenyl)methyl]-6-imino-2-oxo-N-[(oxolan-2-yl)methyl]-1,7,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
CAS No.:
Cat. No.: VC14966032
Molecular Formula: C24H22ClN5O3
Molecular Weight: 463.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C24H22ClN5O3 |
|---|---|
| Molecular Weight | 463.9 g/mol |
| IUPAC Name | 7-[(4-chlorophenyl)methyl]-6-imino-2-oxo-N-(oxolan-2-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide |
| Standard InChI | InChI=1S/C24H22ClN5O3/c25-16-8-6-15(7-9-16)14-30-21(26)18(23(31)27-13-17-4-3-11-33-17)12-19-22(30)28-20-5-1-2-10-29(20)24(19)32/h1-2,5-10,12,17,26H,3-4,11,13-14H2,(H,27,31) |
| Standard InChI Key | HNHVGZFSIICYSN-UHFFFAOYSA-N |
| Canonical SMILES | C1CC(OC1)CNC(=O)C2=CC3=C(N=C4C=CC=CN4C3=O)N(C2=N)CC5=CC=C(C=C5)Cl |
Introduction
The compound 7-[(4-chlorophenyl)methyl]-6-imino-2-oxo-N-[(oxolan-2-yl)methyl]-1,7,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide is a complex organic molecule characterized by its intricate tricyclic structure and diverse functional groups. This compound features a 4-chlorophenyl group, an imine group, a carboxamide functionality, and an oxolan ring, contributing to its potential biological activity and chemical reactivity.
Synthesis
The synthesis of such complex organic compounds typically involves multi-step organic reactions. While specific synthesis details for this compound are not available, similar triazatricyclo compounds often involve reactions like the Biginelli reaction, which combines an aldehyde, a β-keto ester, and urea or thiourea under acidic conditions.
Comparison with Similar Compounds
| Compound Name | Structural Features | Unique Aspects |
|---|---|---|
| 7-[(4-chlorophenyl)methyl]-N-(furan-2-ylmethyl)-6-imino-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide | Furan ring, chlorophenyl group, imine and carboxamide functionalities | Different substituents affect biological activity |
| N-[(2-chlorophenyl)methyl]-6-imino-2-oxo-7-[(oxolan-2-yl)methyl]-1,7,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide | Similar triazatricyclo structure, oxolan ring | Investigates different substituent effects on activity |
| 6-imino-2-oxo-N-[(oxolan-2-yl)methyl]-7-propyl-1,7,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide | Oxolan ring, propyl group | Variation in ring structure may alter reactivity |
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